Cas no 1865208-57-6 (2-Methyl-3-(2,4,5-trifluorophenyl)propan-1-amine)

• Product Name: 2-Methyl-3-(2,4,5-trifluorophenyl)propan-1-amine
• CAS No: 1865208-57-6
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• CID: 6239747
• PubChem ID: 130581745
• Update Time: 2025-05-23

2-Methyl-3-(2,4,5-trifluorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1865208-57-6
• EN300-1840328
• 2-methyl-3-(2,4,5-trifluorophenyl)propan-1-amine
• 2-Methyl-3-(2,4,5-trifluorophenyl)propan-1-amine

• Inchi： 1S/C10H12F3N/c1-6(5-14)2-7-3-9(12)10(13)4-8(7)11/h3-4,6H,2,5,14H2,1H3
• InChI Key： POCYZJGBYKRLPX-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1CC(C)CN)F)F

Computed Properties

• Exact Mass: 203.09218387g/mol
• Monoisotopic Mass: 203.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 2-Methyl-3-(2,4,5-trifluorophenyl)propan-1-amine

Research Brief on 2-Methyl-3-(2,4,5-trifluorophenyl)propan-1-amine (CAS: 1865208-57-6): Recent Advances and Applications

The compound 2-Methyl-3-(2,4,5-trifluorophenyl)propan-1-amine (CAS: 1865208-57-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluorophenyl and amine functional groups, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the context of central nervous system (CNS) disorders and metabolic diseases. The presence of fluorine atoms enhances its metabolic stability and bioavailability, which are critical factors in drug design.

One of the most notable applications of 2-Methyl-3-(2,4,5-trifluorophenyl)propan-1-amine is its role in the development of novel serotonin receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of selective 5-HT_2C receptor agonists, which are being investigated for their potential in treating obesity and psychiatric disorders. The study highlighted the compound's ability to improve binding affinity and selectivity, thereby reducing off-target effects commonly associated with such therapies.

In addition to its pharmacological applications, 2-Methyl-3-(2,4,5-trifluorophenyl)propan-1-amine has also been investigated for its utility in chemical biology. Researchers have utilized its structural features to design fluorescent probes for imaging studies, enabling real-time visualization of cellular processes. A recent preprint on bioRxiv detailed the synthesis of a derivative of this compound that exhibits strong fluorescence in the near-infrared range, making it suitable for in vivo imaging applications. This advancement opens new avenues for studying disease mechanisms at the molecular level.

The synthesis and scalability of 2-Methyl-3-(2,4,5-trifluorophenyl)propan-1-amine have also been a focus of recent research. A 2024 report in Organic Process Research & Development outlined an optimized synthetic route that improves yield and reduces environmental impact. The report emphasized the use of green chemistry principles, such as catalytic hydrogenation, to achieve sustainable production. These developments are critical for ensuring the compound's availability for large-scale pharmaceutical applications.

Despite these promising advances, challenges remain in the clinical translation of 2-Methyl-3-(2,4,5-trifluorophenyl)propan-1-amine-based therapeutics. Issues such as pharmacokinetic variability and potential toxicity profiles require further investigation. Ongoing preclinical studies are addressing these concerns, with preliminary data suggesting that structural modifications could mitigate these risks. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into viable therapeutic options.

In conclusion, 2-Methyl-3-(2,4,5-trifluorophenyl)propan-1-amine (CAS: 1865208-57-6) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its applications span from CNS therapeutics to imaging technologies, underscoring its broad utility. Continued research and development efforts are likely to uncover additional therapeutic potentials, solidifying its role in the future of medicine.